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Triptonide from Chinese Herb Exhibits Reversible Male Contraceptive Effects
Triptonide, a natural compound purified from the Tripterygium wilfordii has been shown to possess reversible contraceptive effects in male mice and primate models. BenchChem provides triptonide and related compounds for research use.
Smoking Cessation Drug Cytisine May Treat Parkinson’s in Women
Researchers have found that cytisine can reduce dopamine neuron loss, providing a protective effect against Parkinson’s disease in female mice. BenchChem provides high-quality cytisine and other related compounds for research use.
SARM1 as a Potential Drug Target for Parkinson's and Alzheimer's Disease
Researchers have analyzed the structure and function of a protein called SARM1, found in the brain’s nerve fibres. The protein was activated when nerve fibres were damaged by injury, disease, or as a side effect of certain drugs, suggesting it could hold potential as a therapeutic target. BenchChem provides high quality SARM1 inhibitors for research use.
Sesame Seed Chemical Sesaminol Alleviates Parkinson’s Symptoms in Research
Researchers have discovered that the waste from sesame seed oil production has an abundance of a chemical called sesaminol, which has protective effects against Parkinson’s disease. BenchChem provides high-quality sesaminol and related compounds for research use.
Naltrexone Used as Alternative to Opioids for Chronic Pain
A new study confirms that a low dose of a drug called naltrexone is a good option for patients with orofacial and chronic pain, without the risk of addiction. BenchChem provides high-quality compounds of naltrexone and other related chemicals for research use.
Inhibition of PRMT5 Could Help to Stop Growth of Glioblastoma
Inhibition of PRMT5 paves the way for a new class of drugs that could stop glioblastoma. BenchChem provides high quality PRMT5 inhibitors for research use.